Cas no 2138239-86-6 (Cyclopropane, 1-(bromomethyl)-1-[2-(ethylthio)ethyl]-2,2-dimethyl-)

• Product Name: Cyclopropane, 1-(bromomethyl)-1-[2-(ethylthio)ethyl]-2,2-dimethyl-
• CAS No: 2138239-86-6
• MF: C₁₀H₁₉BrS
• MW: 251.22686123848
• CID: 5288475
• Update Time: 2025-07-22

Cyclopropane, 1-(bromomethyl)-1-[2-(ethylthio)ethyl]-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-(bromomethyl)-1-[2-(ethylthio)ethyl]-2,2-dimethyl-

• Inchi： 1S/C10H19BrS/c1-4-12-6-5-10(8-11)7-9(10,2)3/h4-8H2,1-3H3
• InChI Key： XSNJWUUTJZQNRG-UHFFFAOYSA-N
• SMILES： C1(CBr)(CCSCC)CC1(C)C

Additional information on Cyclopropane, 1-(bromomethyl)-1-[2-(ethylthio)ethyl]-2,2-dimethyl-

Comprehensive Overview of Cyclopropane, 1-(bromomethyl)-1-[2-(ethylthio)ethyl]-2,2-dimethyl- (CAS No. 2138239-86-6)

The chemical compound Cyclopropane, 1-(bromomethyl)-1-[2-(ethylthio)ethyl]-2,2-dimethyl- (CAS No. 2138239-86-6) is a specialized organic molecule with a unique structural framework. Its molecular formula and intricate ring system make it a subject of interest in synthetic chemistry and material science. The presence of both bromomethyl and ethylthioethyl functional groups offers versatile reactivity, enabling applications in pharmaceuticals, agrochemicals, and advanced polymer research. Researchers and industries are increasingly exploring its potential due to its modular design and compatibility with cross-coupling reactions.

In recent years, the demand for cyclopropane derivatives has surged, driven by their role in drug discovery and functional material synthesis. The compound’s 2,2-dimethyl substitution enhances steric stability, while the bromomethyl moiety serves as a key handle for further functionalization. This dual functionality aligns with modern trends in green chemistry and sustainable synthesis, where efficiency and atom economy are prioritized. Laboratories focusing on high-throughput screening often evaluate such compounds for bioactive properties, leveraging their structural novelty.

From an industrial perspective, CAS No. 2138239-86-6 is valued for its potential in creating custom ligands and catalysts. Its ethylthioethyl side chain introduces sulfur-based coordination sites, useful in metal-organic frameworks (MOFs) and asymmetric catalysis. These applications resonate with current interests in renewable energy and carbon capture technologies, where tailored molecules play a pivotal role. Moreover, the compound’s stability under ambient conditions makes it a practical candidate for scalable processes.

Analytical studies of 1-(bromomethyl)-1-[2-(ethylthio)ethyl]-2,2-dimethylcyclopropane often employ techniques like NMR spectroscopy and mass spectrometry to confirm purity and structural integrity. Such rigorous characterization is critical for applications in precision medicine and electronic materials, where impurities can significantly alter performance. The compound’s compatibility with microwave-assisted synthesis further enhances its appeal, reducing reaction times and energy consumption—a priority in circular economy initiatives.

Beyond its chemical utility, Cyclopropane, 1-(bromomethyl)-1-[2-(ethylthio)ethyl]-2,2-dimethyl- is a case study in molecular design innovation. Its compact yet flexible architecture inspires researchers exploring bioisosteres in drug development or smart materials with stimuli-responsive properties. As industries pivot toward digitalization and AI-driven discovery, compounds like this exemplify the synergy between traditional synthesis and computational modeling.

In conclusion, CAS No. 2138239-86-6 represents a convergence of structural ingenuity and practical applicability. Its relevance spans life sciences, materials engineering, and environmental sustainability, addressing contemporary challenges while offering avenues for future research. As scientific communities prioritize multidisciplinary collaboration, such compounds will undoubtedly remain at the forefront of innovation.